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Compound of Interest

Compound Name: 1-Acetylindolin-3-one

Cat. No.: B091299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

safe disposal of 1-Acetylindolin-3-one, a compound commonly used in pharmaceutical

development and organic synthesis. Adherence to these protocols is essential for minimizing

risks and complying with regulatory standards.

Immediate Safety and Hazard Information
1-Acetylindolin-3-one is classified with the following hazards:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[2]

The GHS pictogram associated with this chemical is the exclamation mark (GHS07), indicating

that it can be an irritant, skin sensitizer, acutely toxic (harmful), a narcotic, or a respiratory tract

irritant.[2]

Precautionary measures to be taken when handling this compound include:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

Quantitative Data on Chemical Waste
The following table summarizes key data points relevant to the handling and disposal of 1-
Acetylindolin-3-one and general chemical waste.

Parameter Value/Guideline Source

GHS Hazard Codes H302, H315, H319, H335 [1][2]

GHS Pictogram GHS07 (Exclamation Mark) [2]

Container Residue Limit
No more than 3% by weight for

containers up to 110 gallons.
[3]

Triple Rinsing Volume

Each rinse should use a

solvent volume equal to ~5%

of the container's volume.

Operational Disposal Plan: Step-by-Step Guidance
This section outlines the procedural steps for the proper disposal of 1-Acetylindolin-3-one,

from initial handling to final collection.

Personal Protective Equipment (PPE)
Before handling 1-Acetylindolin-3-one for disposal, ensure you are wearing the appropriate

PPE:

Safety goggles or a face shield.

Chemical-resistant gloves (e.g., nitrile).

A lab coat.
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Closed-toe shoes.

Waste Segregation and Container Selection
Proper segregation is critical to prevent accidental chemical reactions.

Solid Waste: 1-Acetylindolin-3-one, being a solid, should be disposed of in a designated

solid chemical waste container.[4][5] Do not mix it with liquid waste.[4][6]

Contaminated Materials: Any materials contaminated with 1-Acetylindolin-3-one, such as

gloves, weighing paper, or absorbent pads, should also be placed in the solid hazardous

waste container.[5]

Container Choice: Use a container that is compatible with the chemical. The original

container is often a suitable choice.[5] The container must be in good condition, leak-proof,

and have a secure lid.

Labeling the Hazardous Waste Container
Proper labeling is a regulatory requirement and essential for the safety of waste handlers. The

label must include:

The words "Hazardous Waste."

The full chemical name: "1-Acetylindolin-3-one." Avoid abbreviations or chemical formulas.

The approximate quantity of the waste.

The date of waste generation.

The location of origin (e.g., laboratory room number).

The name and contact information of the principal investigator or responsible person.

The appropriate hazard pictograms (GHS07).

Storage of Hazardous Waste
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Store the sealed and labeled hazardous waste container in a designated, secure area within

the laboratory. This area should be:

Well-ventilated.

Away from general laboratory traffic.

Segregated from incompatible materials.[7]

Equipped with secondary containment to prevent spills from reaching drains.[6][7]

Disposal of Empty Containers
An "empty" container that held 1-Acetylindolin-3-one must be properly decontaminated before

being discarded as regular trash.

Triple Rinsing: The container must be triple-rinsed with a suitable solvent (e.g., acetone or

ethanol) that can dissolve the chemical residue.

Rinsate Collection: The rinsate from all three rinses must be collected and disposed of as

liquid hazardous waste.[3]

Defacing the Label: After triple rinsing, completely remove or deface the original chemical

label on the container.[7]

Final Disposal: The clean, de-labeled container can then be disposed of in the appropriate

recycling or general waste stream, in accordance with your institution's policies.

Arranging for Waste Collection
Do not dispose of 1-Acetylindolin-3-one down the drain or in the regular trash.[7] Follow your

institution's specific procedures for requesting a hazardous waste pickup from your

Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 1-Acetylindolin-3-
one.
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Caption: Workflow for the proper disposal of 1-Acetylindolin-3-one.

This guide is intended to provide essential information for the safe handling and disposal of 1-
Acetylindolin-3-one. Always consult your institution's specific safety and waste disposal

protocols. By following these procedures, you contribute to a safer laboratory environment and

the protection of our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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